7-(2-methoxyphenyl)-1,3-dimethyl-5-((2-(piperidin-1-yl)ethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(2-methoxyphenyl)-1,3-dimethyl-5-((2-(piperidin-1-yl)ethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H27N5O3S and its molecular weight is 441.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pyrimidine Derivatives in Scientific Research
Pyrimidine derivatives, including those with modifications such as methoxyphenyl, dimethyl groups, and thioether linkages, often exhibit a range of biological activities. These compounds have been explored for their potential as anti-inflammatory, analgesic, antibacterial, and anticancer agents , among other applications. Their versatility stems from the pyrimidine core, a crucial component in nucleic acids, which allows these compounds to interact with various biological targets.
Synthesis and Biological Activity : Pyrimidine derivatives have been synthesized for potential use as cyclooxygenase inhibitors, with significant analgesic and anti-inflammatory activities reported (Abu‐Hashem et al., 2020). Such compounds could be instrumental in developing new therapeutic agents for managing pain and inflammation.
Anticancer and Antibacterial Properties : Various pyrimidine derivatives have shown promising results in screening for anticancer and antibacterial activities. For instance, some novel pyrano[2,3-d]pyrimidinone carbonitrile derivatives exhibited significant antibacterial and anticancer activity, indicating their potential as lead compounds for developing new drugs in these areas (Aremu et al., 2017).
Electron Transport Layer in Solar Cells : Beyond biological applications, pyrimidine derivatives have also found use in materials science, such as serving as electron transport layers in polymer solar cells. This demonstrates the compound's versatility and potential in improving the efficiency of solar energy conversion technologies (Hu et al., 2015).
Selective Alpha 1 Adrenoceptor Ligands : Some pyrimidine derivatives have been identified as potent and selective alpha 1 adrenoceptor ligands, highlighting their potential in designing drugs targeting cardiovascular diseases and conditions associated with alpha 1 adrenoceptor activity (Russo et al., 1991).
Properties
IUPAC Name |
7-(2-methoxyphenyl)-1,3-dimethyl-5-(2-piperidin-1-ylethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N5O3S/c1-25-19-17(21(28)26(2)22(25)29)20(31-14-13-27-11-7-4-8-12-27)24-18(23-19)15-9-5-6-10-16(15)30-3/h5-6,9-10H,4,7-8,11-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQSUEZPZBFKZGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CC=C3OC)SCCN4CCCCC4)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.